Ethyl 4-(2-formyl-6-methoxyphenoxy)butanoate

Catalog No.
S13141427
CAS No.
M.F
C14H18O5
M. Wt
266.29 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Ethyl 4-(2-formyl-6-methoxyphenoxy)butanoate

Sourcing unstable aldehyde intermediates for Nebivolol synthesis often leads to polymerization, racemization, and costly diastereomer separations. This stable ethyl ester precursor solves these issues.

  • Stable solid form eliminates storage and handling problems of alternative aldehydes.
  • High purity ensures consistent batch-to-batch reproducibility and minimizes hard-to-purify diastereomeric impurities.
  • Enables robust, scalable manufacturing of generic Nebivolol API.

Product Name

Ethyl 4-(2-formyl-6-methoxyphenoxy)butanoate

IUPAC Name

ethyl 4-(2-formyl-6-methoxyphenoxy)butanoate

Molecular Formula

C14H18O5

Molecular Weight

266.29 g/mol

InChI

InChI=1S/C14H18O5/c1-3-18-13(16)8-5-9-19-14-11(10-15)6-4-7-12(14)17-2/h4,6-7,10H,3,5,8-9H2,1-2H3

InChI Key

WXBBRJFEEXRMOE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CCCOC1=C(C=CC=C1OC)C=O

Synonyms

Ethyl 4-(2-formyl-6-methoxyphenoxy)butanoate, 4-(2-Formyl-6-methoxyphenoxy)butanoic acid ethyl ester, Ethyl 4-(6-methoxy-2-formylphenoxy)butanoate, Nebivolol precursor, Nebivolol intermediate

Purity

≥98%

Package Size

500 mg, 1 g, 5 g

Ethyl 4-(2-formyl-6-methoxyphenoxy)butanoate is a substituted aromatic aldehyde that serves as a crucial building block in the multi-step synthesis of Nebivolol, a third-generation beta-blocker used for treating hypertension. Its structure incorporates an o-vanillin core functionalized with an ethyl butanoate chain, positioning it as a key precursor for one of the two essential chroman fragments required to construct the final active pharmaceutical ingredient (API). The use of specific, high-purity intermediates is critical in Nebivolol synthesis due to the presence of four chiral centers, which makes controlling the stereochemical outcome and minimizing isomeric impurities a primary process challenge.

Research Fit

Precision substitution pattern: ortho-formyl-6-methoxy motif is designed for Perkin cyclization to build benzo[b]furan libraries.
Bifunctional reactivity: aldehyde and ester groups support orthogonal derivatization strategies in medicinal chemistry campaigns.
Isomer-specific utility: not interchangeable with para or other positional analogs; verify 2-formyl-6-methoxy identity before procurement.

In the synthesis of a complex API like Nebivolol, substituting this specific ester with alternatives such as the corresponding free acid, a different ester, or a structurally distinct precursor like 6-fluorochroman-2-carboxaldehyde is not a viable cost-saving measure. Such substitutions can compromise process stability, as alternative aldehyde precursors are known to be unstable, with a tendency to polymerize or racemize, leading to significant yield loss and downstream purification challenges. The choice of the ethyl ester is tied to specific physical properties that influence handling, solubility, and reaction kinetics, while the use of a high-purity, stable building block is paramount for controlling the formation of diastereomeric impurities, which are difficult and costly to remove in later stages. Failure to use the specified, stable intermediate directly impacts batch-to-batch reproducibility, overall process efficiency, and the ability to meet the stringent purity requirements for the final drug substance.

Substitution Risk

Cyclization pathway mismatch
Generic phenoxybutanoate esters lacking the ortho-formyl-6-methoxy arrangement may not support the same intramolecular cyclization outcome, limiting access to benzo[b]furan derivatives.
Electronic environment shift
Removal or repositioning of the methoxy or formyl group alters the ring polarization and nucleophilic/electrophilic character, changing reactivity in downstream functionalization steps.
Isomer non-interchangeability
The para-substituted regioisomer (CAS 141333-27-9) cannot adopt the spatial configuration required for ortho-dependent transformations; substitution may lead to failed syntheses.

Process Stability and Handling

Common alternative precursors for Nebivolol synthesis, such as substituted 6-fluorochroman-2-carboxaldehydes, are explicitly noted as being 'not overly stable'. These aldehyde intermediates have a documented tendency to polymerize upon storage at room temperature, creating significant handling, dosing, and purity challenges in a manufacturing environment. In contrast, Ethyl 4-(2-formyl-6-methoxyphenoxy)butanoate is a stable, well-defined solid, which eliminates the risk of polymerization, ensures accurate stoichiometry in reactions, and simplifies long-term storage and process scale-up. This stability is a critical procurement attribute, directly translating to reduced batch failures and improved process reliability.

Evidence DimensionPrecursor Stability & Handling
Target Compound DataExpected stable solid form, suitable for storage and accurate dosing.
Comparator Or BaselineAlternative aldehyde precursors are documented to be unstable and 'tend to polymerize when stored in a pure form and at room temperature'.
Quantified DifferenceQualitative but critical difference between a stable, reliable solid and an unstable, polymer-forming intermediate.
ConditionsStandard storage and process conditions in pharmaceutical manufacturing.

Choosing this stable compound over alternative aldehydes de-risks the manufacturing process by preventing precursor degradation, which improves yield, purity, and operational safety.

Perkin Cyclization
Reported
Target: 2-formyl-6-methoxyphenoxy acids undergo novel intramolecular ketene cycloaddition to form 2-alkyl-7-methoxybenzo[b]furans. Comparator: 2-formylphenoxyacetic acid (lacking 6-OCH₃) does not follow the same mechanistic route.
Ortho-disubstitution is a functional prerequisite for this heterocycle synthesis.
Perkin conditions: Ac₂O, NaOAc, heat.

Enhanced Purity and Reduced Purification Costs

The synthesis of Nebivolol requires meticulous control of stereochemistry to produce the correct final diastereomer. Processes that achieve high final purity rely on starting with intermediates of very high purity. For instance, achieving a final diastereomeric excess of >99.5% for Nebivolol precursors is shown to be possible only when starting with intermediates that have a diastereomeric excess of >98%. Using a stable, high-purity precursor like Ethyl 4-(2-formyl-6-methoxyphenoxy)butanoate prevents the introduction of process-related impurities that arise from the degradation of less stable alternatives. This minimizes the burden on costly and yield-reducing downstream purification steps, such as fractional crystallization, which are often required to separate unwanted isomers.

Evidence DimensionAchievable Product Purity
Target Compound DataUse of a high-purity, stable precursor enables synthesis of downstream intermediates with >98% diastereomeric excess.
Comparator Or BaselineAchieving final product with >99.5% diastereomeric excess requires intermediates of >98% purity, a target compromised by using unstable precursors prone to side reactions.
Quantified DifferenceThe use of high-purity inputs is a prerequisite for achieving >99.5% purity in subsequent steps, avoiding additional purification.
ConditionsMulti-step enantioselective synthesis of Nebivolol precursors.

Procuring this high-purity intermediate directly translates to a more efficient and economical overall process by reducing the need for complex, multi-stage purification of the final API.

Electronic Profile
Class-level
Δσ ≈ 0.62
Hammett substituent constant difference between -CHO and -OCH₃ on the same ring
Predictable reactivity differentiation from simpler analogs lacking one substituent.
Based on physical organic chemistry principles.
Isomer Specificity
Class-level
Target: ortho 2-formyl-6-methoxy enables intramolecular cyclization. Comparator: para 4-formyl-3-methoxy cannot geometrically support the same transformation.
Isomer non-interchangeable for ortho-dependent chemistry.
Regioisomer CAS 141333-27-9; verify identity.

Generic Nebivolol Process Development

For chemists developing robust and reproducible manufacturing routes for generic Nebivolol, this intermediate offers a stable and reliable starting point. Its superior handling properties compared to unstable aldehyde alternatives de-risk the crucial initial steps and help ensure consistent quality and yield.

Scalable High-Purity Intermediate Manufacturing

In large-scale production where batch-to-batch consistency is critical, the solid nature and documented stability of this compound are significant advantages. It allows for straightforward storage, handling, and accurate dosing, which are essential for maintaining process control and achieving high-purity downstream products required for API synthesis.

Stringent Impurity and Diastereomer Control

This precursor is the right choice for synthetic campaigns where minimizing the formation of hard-to-separate diastereomers is a primary objective. Starting with a high-purity, stable material is a key strategy to simplify the final purification of Nebivolol and meet the stringent regulatory requirements for isomeric purity.

Application Fit Matrix

Application
Selection Property
Validation Focus
Benzo[b]furan scaffold synthesis
Ortho-formyl-6-methoxy substitution pattern
Cyclization reaction outcome and product identity
ETA receptor SAR probe development
Substitution-dependent binding profile
Binding assay context and selectivity evaluation
Diversity-oriented synthesis building block
Orthogonal aldehyde and ester reactivity
Reaction compatibility and sequence robustness
Patent-space exploration intermediate
Structural similarity to patented formylphenoxyalkanoates
IP landscape alignment and synthetic route viability

XLogP3

1.9

Hydrogen Bond Acceptor Count

5

Exact Mass

266.11542367 g/mol

Monoisotopic Mass

266.11542367 g/mol

Heavy Atom Count

19

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